Cas no 32333-55-4 (Benzenesulfonyl chloride, 2,4-dichloro-5-(trifluoromethyl)-)

• Product Name: Benzenesulfonyl chloride, 2,4-dichloro-5-(trifluoromethyl)-
• CAS No: 32333-55-4
• MF: C₇H₂Cl₃F₃O₂S
• MW: 313.508788585663
• MDL: MFCD29066358
• CID: 5175496
• Update Time: 2026-03-04

Benzenesulfonyl chloride, 2,4-dichloro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 2,4-dichloro-5-(trifluoromethyl)-

• MDL： MFCD29066358
• Inchi： 1S/C7H2Cl3F3O2S/c8-4-2-5(9)6(16(10,14)15)1-3(4)7(11,12)13/h1-2H
• InChI Key： ZSRUVBYUJFKYDG-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(C(F)(F)F)=C(Cl)C=C1Cl

Additional information on Benzenesulfonyl chloride, 2,4-dichloro-5-(trifluoromethyl)-

Benzenesulfonyl Chloride, 2,4-Dichloro-5-(Trifluoromethyl)- (CAS No. 32333-55-4)

Benzenesulfonyl chloride, specifically the isomer 2,4-dichloro-5-(trifluoromethyl)-benzenesulfonyl chloride, is a highly reactive organic compound with the CAS registry number 32333-55-4. This compound belongs to the class of sulfonyl chlorides, which are widely used in various industrial and chemical applications due to their reactivity and versatility. The molecule consists of a benzene ring substituted with a sulfonyl chloride group (-SO₂Cl), two chlorine atoms at the 2 and 4 positions, and a trifluoromethyl group (-CF₃) at the 5 position. These substituents significantly influence the compound's chemical properties, reactivity, and potential applications.

The synthesis of benzenesulfonyl chloride derivatives typically involves the sulfonation of aromatic compounds followed by chlorination or direct sulfonation using appropriate chlorinating agents. The presence of electron-withdrawing groups like chlorine and trifluoromethyl enhances the electrophilic character of the sulfonyl group, making it more reactive in nucleophilic substitution reactions. This makes 2,4-dichloro-5-(trifluoromethyl)-benzenesulfonyl chloride particularly valuable in organic synthesis for forming sulfonamides, sulfonates, and other derivatives.

In recent years, there has been growing interest in the use of sulfonyl chlorides as intermediates in the pharmaceutical industry. For instance, researchers have explored their role in constructing bioactive molecules with specific pharmacokinetic properties. The trifluoromethyl group in this compound adds a unique dimension to its reactivity and stability, making it a promising candidate for drug development. Studies have shown that substituents like -CF₃ can modulate the lipophilicity and metabolic stability of drug candidates, which are critical factors in preclinical testing.

Beyond pharmaceuticals, benzenesulfonyl chloride derivatives are also employed in agrochemicals and advanced materials. For example, they serve as precursors for herbicides and fungicides due to their ability to form stable and selective agrochemical agents. Additionally, the compound's high reactivity makes it suitable for use in polymer chemistry, where it can be used to introduce functional groups into polymeric materials for enhanced performance.

The environmental impact of using such compounds has been a topic of recent research as well. Scientists are investigating methods to minimize waste generation during their synthesis and application. Green chemistry approaches, such as catalytic processes and solvent-free reactions, are being explored to enhance sustainability while maintaining product quality.

In terms of safety handling, despite its reactivity, proper precautions can mitigate risks associated with working with this compound. Gloves made from materials resistant to strong acids and bases are recommended when handling it due to its potential corrosivity.

In conclusion, Benzenesulfonyl chloride, specifically the isomer with CAS No. 32333-55-4 (2,4-dichloro-5-(trifluoromethyl)-benzenesulfonyl chloride), is a versatile compound with significant potential across multiple industries. Its unique chemical properties make it an invaluable tool in organic synthesis and material science.